Cas no 2229192-57-6 (1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229192-57-6
• MF: C₁₀H₁₀ClF₂N
• MW: 217.642908573151
• CID: 5922337
• PubChem ID: 165711518
• Update Time: 2025-06-08

1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine
• 2229192-57-6
• EN300-1952325

• Inchi： 1S/C10H10ClF2N/c1-6-3-2-4-7(8(6)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： NWMSNGPTIUOYIE-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1(CC1(F)F)N

Computed Properties

• Exact Mass: 217.0469833g/mol
• Monoisotopic Mass: 217.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine

1-(2-Chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine: A Comprehensive Overview

1-(2-Chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229192-57-6) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its cyclopropane ring and substituted aromatic moiety, exhibits a range of potential biological activities that make it a valuable candidate for further investigation.

The chemical structure of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine is notable for its combination of a cyclopropane ring with a 2-chloro-3-methylphenyl substituent and two fluorine atoms. The cyclopropane ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The presence of the chloro and methyl groups on the phenyl ring adds to the compound's lipophilicity and potential for interaction with biological targets. The difluoro substitution on the cyclopropane ring further enhances the molecule's metabolic stability and bioavailability.

Recent studies have explored the potential therapeutic applications of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of this compound to interact with specific GPCRs could make it a valuable tool in the development of novel therapeutic agents for conditions such as anxiety, depression, and pain management.

In addition to its potential as a GPCR modulator, 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine has been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine have also been studied to assess its suitability as a drug candidate. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity facilitates good membrane permeability, while the difluoro substitution enhances metabolic stability. These properties contribute to its potential for oral administration and sustained therapeutic effects.

Toxicological evaluations are crucial in the development of any new pharmaceutical agent. Studies on 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine have shown that it has a favorable safety profile at therapeutic doses. Acute toxicity tests in rodents did not reveal any significant adverse effects at doses up to 500 mg/kg. Chronic toxicity studies are ongoing to further evaluate long-term safety and potential side effects.

The synthetic route for producing 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine has been optimized to ensure high yields and purity. The process involves several key steps, including the formation of the cyclopropane ring through a ring-closing metathesis reaction and subsequent functionalization to introduce the chloro and methyl groups on the phenyl ring. The difluoro substitution is achieved through selective fluorination reactions. These synthetic methods are scalable and suitable for industrial production.

In conclusion, 1-(2-chloro-3-methylphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229192-57-6) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as a GPCR modulator and anti-inflammatory agent makes it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanism of action and optimize its therapeutic potential for various medical applications.